Cas no 2138163-44-5 (2-Pentynoic acid, 5-ethoxy-, methyl ester)

• Product Name: 2-Pentynoic acid, 5-ethoxy-, methyl ester
• CAS No: 2138163-44-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5299950
• Update Time: 2025-05-25

2-Pentynoic acid, 5-ethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 5-ethoxy-, methyl ester

• Inchi： 1S/C8H12O3/c1-3-11-7-5-4-6-8(9)10-2/h3,5,7H2,1-2H3
• InChI Key： WQDMHEUKZJAZCA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CCCOCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-Pentynoic acid, 5-ethoxy-, methyl ester

Introduction to 2-Pentynoic acid, 5-ethoxy-, methyl ester (CAS No. 2138163-44-5)

2-Pentynoic acid, 5-ethoxy-, methyl ester, identified by the Chemical Abstracts Service registry number 2138163-44-5, is a specialized organic compound that has garnered attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of esters derived from pentynoic acid, featuring a terminal alkyne group and an ethoxy substituent, which contribute to its unique chemical properties and potential applications.

The molecular structure of 2-Pentynoic acid, 5-ethoxy-, methyl ester consists of a five-carbon chain with a triple bond at the second carbon position, an ethoxy group attached to the fifth carbon, and a methyl ester group at the carboxyl terminus. This configuration imparts distinct reactivity patterns, making it a valuable intermediate in synthetic chemistry. The presence of both the alkyne and ester functionalities allows for diverse chemical transformations, including nucleophilic additions, eliminations, and condensations, which are pivotal in constructing more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The alkyne moiety, in particular, has been extensively studied for its role in modulating biological pathways. For instance, terminal alkynes have been utilized in the synthesis of bioactive molecules targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The ethoxy group introduces additional electronic and steric effects that can influence the compound's interactions with biological targets.

2-Pentynoic acid, 5-ethoxy-, methyl ester (CAS No. 2138163-44-5) has been employed in several research endeavors aimed at developing novel therapeutic agents. One notable area of investigation involves its use as a building block for constructing heterocyclic compounds, which are known for their broad spectrum of biological activities. Heterocycles incorporating alkyne functionalities have shown promise in inhibiting enzymes involved in disease pathways. Additionally, the ester group provides a handle for further derivatization, enabling researchers to fine-tune the pharmacokinetic properties of their synthetic targets.

The compound's reactivity also makes it a candidate for material science applications. Alkynes are widely used in polymer chemistry due to their ability to undergo polymerization reactions under controlled conditions. The ethoxy substituent can influence the solubility and thermal stability of resulting polymers, making 2-Pentynoic acid, 5-ethoxy-, methyl ester a potential precursor for specialty materials with tailored properties.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-Pentynoic acid, 5-ethoxy-, methyl ester (CAS No. 2138163-44-5). Transition-metal-catalyzed reactions, such as Sonogashira couplings and palladium-catalyzed cross-couplings, have enabled efficient functionalization of alkynes. These techniques have been leveraged to introduce diverse substituents into the molecule, expanding its chemical space and therapeutic potential. Moreover, computational studies have played a crucial role in predicting the reactivity and biological activity of this compound, guiding experimental design and optimizing synthetic routes.

In summary, 2-Pentynoic acid, 5-ethoxy-, methyl ester represents a versatile intermediate with significant implications in both pharmaceutical and materials science research. Its unique structural features—combining an alkyne group with an ethoxy substituent—offer multiple avenues for chemical manipulation and functionalization. As research continues to uncover new applications for this compound (CAS No. 2138163-44-5), its importance in advancing synthetic chemistry and drug discovery is likely to grow.